Cas no 21224-19-1 (Benzothiazole,6-ethoxy-2-(methylthio)-)

• Product Name: Benzothiazole,6-ethoxy-2-(methylthio)-
• CAS No: 21224-19-1
• MF: C₁₀H₁₁NOS₂
• MW: 225.330439805984
• CID: 242130
• Update Time: 2024-01-26

Benzothiazole,6-ethoxy-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,6-ethoxy-2-(methylthio)-
• Benzothiazole, 6-ethoxy-2-(methylthio)- (6CI,8CI,9CI)
• Benzothiazole, 6-ethoxy-2-(methylthio)-

• Inchi： 1S/C10H11NOS2/c1-3-12-7-4-5-8-9(6-7)14-10(11-8)13-2/h4-6H,3H2,1-2H3
• InChI Key： YMBFFJYYVVSYTK-UHFFFAOYSA-N
• SMILES： S1C2=CC(OCC)=CC=C2N=C1SC

Computed Properties

• Exact Mass: 225.02833
• Monoisotopic Mass: 225.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 75.7A^2

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 355.1±34.0 °C(Predicted)
• PSA: 22.12
• pka: 2.03±0.10(Predicted)